Cas no 15518-34-0 (4-Aza-1-azoniabicyclo[2.2.2]octane,1,1'-(1,5-pentanediyl)bis-, diiodide (9CI))

• Product name: 4-Aza-1-azoniabicyclo[2.2.2]octane,1,1'-(1,5-pentanediyl)bis-, diiodide (9CI)
• CAS No: 15518-34-0
• MF: C₁₇H₃₄N₄+₂^.I-
• MW: 421.38266
• CID: 209365
• PubChem ID: 131874309

4-Aza-1-azoniabicyclo[2.2.2]octane,1,1'-(1,5-pentanediyl)bis-, diiodide (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Aza-1-azoniabicyclo[2.2.2]octane,1,1'-(1,5-pentanediyl)bis-, diiodide (9CI)
• 4-[5-(1-aza-4-azoniabicyclo[2.2.2]octan-4-yl)pentyl]-1-aza-4-azoniabicyclo[2.2.2]octane,iodide
• NSC310142
• NSC-310142
• 15518-34-0
• NSC 310142

• Inchi： InChI=1S/C17H34N4.HI/c1(2-10-20-12-4-18(5-13-20)6-14-20)3-11-21-15-7-19(8-16-21)9-17-21;/h1-17H2;1H/q+2;/p-1
• InChI Key： QHLCNGXPNMJXHH-UHFFFAOYSA-M
• SMILES： [I-].C(CC[N+]12CCN(CC1)CC2)CC[N+]12CCN(CC1)CC2

Computed Properties

• Exact Mass: 294.27862
• Monoisotopic Mass: 548.08729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: -2.75390